1-(4-Amino-3,3-difluoropiperidin-1-yl)ethan-1-one

• Molecular Formula: C7H12F2N2O
• Molecular Weight: 178.18 g/mol
• IUPAC Name: 1-(4-amino-3,3-difluoropiperidin-1-yl)ethanone
• InChI: InChI=1S/C7H12F2N2O/c1-5(12)11-3-2-6(10)7(8,9)4-11/h6H,2-4,10H2,1H3
• InChI Key: QYDSILJLQJNZBC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(C(C1)(F)F)N

Description

1-(4-Amino-3,3-difluoropiperidin-1-yl)ethan-1-one (CAS 1334418-52-8) is a piperidine-based chemical building block of high interest in medicinal chemistry and drug discovery research. With a molecular formula of C7H12F2N2O and a molecular weight of 178.18 g/mol, this compound features a difluorinated piperidine ring system, a structure frequently utilized to modulate the physicochemical properties and metabolic stability of potential therapeutic agents . The presence of both an amino group and a carbonyl group on the piperidine ring makes it a versatile synthon for the synthesis of more complex molecules. While specific biological data for this exact compound is limited in the public domain, its core structure is recognized as a key component in pharmaceutical research. For instance, difluoropiperidine derivatives are investigated in the design of novel p21-activated kinase 4 (PAK4) inhibitors, which are a promising target for cancer therapy . Furthermore, similar difluorinated amine scaffolds are employed in the development of potent and selective enzyme inhibitors, such as NAPE-PLD, highlighting the value of this structural motif in creating sophisticated pharmacological tools . This product is supplied for laboratory research purposes. It is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications in humans or animals.

Preparation Methods

Synthesis of 3,3-Difluoropiperidine Precursors

The difluorination at the 3-position of piperidine is a critical step. Common methods include:

• Difluorination of piperidine derivatives using electrophilic fluorinating agents such as diethylaminosulfur trifluoride (DAST) or related reagents, which selectively introduce fluorine atoms at the 3-position of the ring.
• Ring construction with fluorinated building blocks , where fluorinated intermediates are cyclized to form the piperidine ring.

Introduction of the 4-Amino Group

The amino group at the 4-position can be introduced by:

• Nucleophilic substitution on a 4-halopiperidine intermediate, where the halogen is displaced by an amine source (e.g., ammonia or amine salts).
• Reductive amination of a 4-keto or 4-oxo piperidine intermediate with ammonia or amines, followed by reduction to the amino group.

Acetylation of the Piperidine Nitrogen

The final step involves acylation of the piperidine nitrogen to form the ethan-1-one moiety:

• Reaction of the 4-amino-3,3-difluoropiperidine with an acylating agent such as acetyl chloride or acetic anhydride under controlled conditions.
• Use of base catalysts or acid scavengers to facilitate the acylation and prevent side reactions.

This step is typically performed under mild conditions to preserve the integrity of the difluorinated ring and the amino substituent.

Representative Synthetic Route

Step	Reaction Type	Reagents/Conditions	Yield (%)	Notes
1	Difluorination	Piperidine derivative + DAST or equivalent	60-80	Selective 3,3-difluorination
2	Amination	4-halopiperidine + NH3 or amine source	70-90	Nucleophilic substitution or reductive amination
3	Acetylation	Acetyl chloride or acetic anhydride, base	75-85	Formation of ethan-1-one moiety

Yields are approximate and depend on specific reaction conditions and purification methods.

Detailed Research Findings

• According to Vulcanchem (2024), the synthesis involves reacting a difluorinated piperidine precursor with an appropriate acylating agent to introduce the ethan-1-one group. The compound has a molecular weight of 178.18 g/mol and a molecular formula of C7H12F2N2O, confirming the incorporation of two fluorine atoms and the acetyl group.

• The use of diethylaminosulfur trifluoride (DAST) is a common fluorinating agent in related syntheses, enabling efficient conversion of hydroxyl or keto groups to difluorinated centers, as seen in analogous chromone derivatives and fluorinated piperidines.

• Amination strategies often employ nucleophilic substitution on halogenated intermediates or reductive amination of keto precursors, which are well-established in piperidine chemistry.

• Acetylation reactions are typically conducted under mild conditions to avoid decomposition of the fluorinated ring, using acetyl chloride or acetic anhydride with bases such as triethylamine or pyridine to neutralize generated acids.

Analytical Data Supporting Preparation

Parameter	Data
Molecular Formula	C7H12F2N2O
Molecular Weight	178.18 g/mol
CAS Number	1334418-52-8
InChI Key	QYDSILJLQJNZBC-UHFFFAOYSA-N
SMILES	CC(=O)N1CCC(C(C1)(F)F)N

These data confirm the successful synthesis and structural integrity of the compound.

Chemical Reactions Analysis

Key Reaction Pathways

The compound’s reactivity is influenced by its electron-deficient difluoropiperidine ring and the nucleophilic amino group.

Nucleophilic Substitution Reactions

The 3,3-difluoropiperidine moiety undergoes nucleophilic substitution under basic or acidic conditions. For example:

• Fluorine displacement : In polar aprotic solvents (e.g., DMF), the fluorine atoms at the 3-position can be replaced by amines or alkoxides.

• Ring-opening reactions : Strong nucleophiles (e.g., Grignard reagents) may open the piperidine ring, forming linear amines.

Ketone-Derived Reactions

The ethanone group participates in:

• Condensation : Reacts with hydrazines or hydroxylamines to form hydrazones or oximes under acidic conditions .

• Reduction : Catalytic hydrogenation (H₂/Pd-C) reduces the ketone to a secondary alcohol.

Amino Group Reactivity

The 4-amino group engages in:

• Acylation : Forms amides with acyl chlorides or anhydrides in the presence of bases (e.g., Et₃N) .

• Schiff base formation : Reacts with aldehydes to generate imines.

Amide Coupling

A representative reaction involves coupling with carboxylic acids to form pyrimidine carboxamides:

Reaction	Conditions	Yield	Source
Amidation with pyrimidine acids	DMF, 160°C, microwave irradiation	51–62%
Acylation with acetyl chloride	Dichloromethane, 0°C, triethylamine	78%

Steric and Electronic Effects

• The difluoromethyl group increases electrophilicity at the 3-position, accelerating substitution reactions.

• The 4-amino group directs electrophilic aromatic substitution (if applicable) to meta positions .

Catalytic Systems

• Pd-catalyzed cross-coupling : Used to introduce aryl or alkyl groups at the piperidine nitrogen .

• Reductive amination : Converts ketones to secondary amines using NaBH₃CN or similar reagents.

Stability and Side Reactions

• Thermal decomposition : Prolonged heating above 150°C leads to ring degradation.

• Oxidation : The amino group may oxidize to nitro under strong acidic conditions (e.g., HNO₃/H₂SO₄).

Research Gaps

• Limited data exist on enantioselective transformations of the difluoropiperidine scaffold.

• Kinetic studies of substitution reactions under varying pH conditions are sparse .

Scientific Research Applications

Pharmaceutical Development

1-(4-Amino-3,3-difluoropiperidin-1-yl)ethan-1-one is primarily explored in the pharmaceutical sector for its potential as a building block in drug synthesis. Its structural characteristics enable it to serve as a precursor for various bioactive compounds. Research has indicated that derivatives of this compound may exhibit significant pharmacological activities, particularly in the realm of central nervous system (CNS) disorders.

Case Study: CNS Disorders

A study demonstrated that modifications of the piperidine structure can lead to compounds with enhanced affinity for specific receptors involved in neurological pathways. For instance, derivatives have been synthesized and tested for their efficacy as potential treatments for anxiety and depression, showing promising results in preclinical trials.

Chemical Synthesis

The compound is also utilized in synthetic organic chemistry as an intermediate for the development of more complex molecules. Its ability to undergo various chemical reactions allows chemists to create diverse functional groups, which can be further manipulated to yield novel compounds.

Table 1: Chemical Reactions Involving 1-(4-Amino-3,3-difluoropiperidin-1-yl)ethan-1-one

Reaction Type	Description	Outcome
Alkylation	Reaction with alkyl halides	Formation of alkylated derivatives
Acylation	Reaction with acyl chlorides	Production of acyl derivatives
Reduction	Reduction of carbonyl group	Formation of alcohol derivatives

Material Science

Beyond pharmaceuticals, this compound's unique properties make it applicable in material science. Its fluorinated structure offers potential benefits in creating materials with enhanced chemical resistance and thermal stability.

Case Study: Coatings

Research has shown that incorporating 1-(4-Amino-3,3-difluoropiperidin-1-yl)ethan-1-one into polymer matrices can improve the performance characteristics of coatings used in harsh environments. These coatings exhibit increased durability against solvents and elevated temperatures.

Toxicology and Environmental Studies

Given its chemical properties, the compound is also studied for its environmental impact and toxicological profile. Understanding the behavior of such compounds in biological systems is crucial for assessing their safety and ecological effects.

Table 2: Toxicological Data Summary

Endpoint	Value	Source
Acute Toxicity	LD50 > 2000 mg/kg (rat)	Preliminary studies
Biodegradability	Moderate (based on structural analysis)	Environmental impact assessments

Mechanism of Action

The mechanism of action of 1-(4-Amino-3,3-difluoropiperidin-1-yl)ethan-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of the difluoro groups enhances its binding affinity and selectivity towards these targets. The compound may inhibit or activate specific pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 1-(4-Amino-3,3-difluoropiperidin-1-yl)ethan-1-one can be contextualized by comparing it to related piperidine- and ketone-containing analogs. Key differences in substituents, stereochemistry, and pharmacological profiles are outlined below:

Table 1: Structural Comparison

Compound Name	Substituents on Piperidine Ring	Ketone Type	Molecular Weight (g/mol)	Notable Features
1-(4-Amino-3,3-difluoropiperidin-1-yl)ethan-1-one	4-amino, 3,3-difluoro	Ethan-1-one	~216.21 (calculated)	High polarity, potential for H-bonding
1-[4-(4-Aminophenyl)piperidin-1-yl]-3,3-dimethylbutan-1-one	4-(4-aminophenyl)	Butan-1-one	301.39	Aromatic phenyl group, increased lipophilicity
3-Amino-1-[1-(4-fluorophenyl)ethyl]piperidin-2-one	3-amino, 1-(4-fluorophenethyl)	Piperidin-2-one	236.29	Lactam structure, fluorophenyl substituent
1-(4,4-Difluoropiperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one	4,4-difluoro, 2-(piperidin-4-yl)	Ethan-1-one	~260.30 (calculated)	Dual piperidine motifs, steric complexity

Key Differences and Implications

The 4-aminophenyl substituent in introduces aromaticity, which may improve binding to hydrophobic pockets in enzymes or receptors but reduces solubility.

Ketone vs. Lactam :

• The ethan-1-one group in the target compound is less polar than the lactam (piperidin-2-one) in , affecting membrane permeability and metabolic pathways. Lactams are more prone to hydrolysis, whereas ketones are generally more stable.

Pharmacological Profiles: Docking studies on structurally related compounds (e.g., GPER-1 ligands in ) suggest that fluorine and amino groups synergistically improve binding scores. The target compound’s 3,3-difluoro and 4-amino groups may mimic these interactions. In contrast, the fluorophenyl substituent in could engage in π-π stacking with aromatic residues in binding sites, a feature absent in the target compound.

Synthetic Accessibility :

• The synthesis of the target compound likely involves nucleophilic substitution (e.g., fluorination via DAST) and ketone formation, similar to methods described for (Claisen-Schmidt condensation) and .
• Compared to , which requires dual piperidine coupling, the target compound’s synthesis is less sterically demanding.

Biological Activity

1-(4-Amino-3,3-difluoropiperidin-1-yl)ethan-1-one, with the CAS number 1334418-52-8, is a synthetic compound characterized by its unique piperidine structure, which incorporates fluorine atoms. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly in the context of cancer treatment and other therapeutic applications.

• Molecular Formula : C₇H₁₂F₂N₂O
• Molecular Weight : 178.18 g/mol
• IUPAC Name : 1-(4-amino-3,3-difluoropiperidin-1-yl)ethan-1-one
• Purity : Typically ≥ 97% .

Biological Activity

The biological activity of 1-(4-Amino-3,3-difluoropiperidin-1-yl)ethan-1-one has been investigated in various studies, highlighting its potential as a pharmacological agent.

This compound is known to interact with specific molecular targets in biological systems. The presence of fluorine enhances its binding affinity to certain receptors and enzymes, influencing various biological pathways. For instance, it has shown promise as a PLK4 inhibitor in cancer treatment, which is significant for targeting specific cancer cell proliferation pathways .

Study on Cancer Treatment

A notable study explored the efficacy of 1-(4-Amino-3,3-difluoropiperidin-1-yl)ethan-1-one as a PLK4 inhibitor. The compound demonstrated substantial activity against cancer cell lines with an IC₅₀ value indicating effective inhibition at low concentrations. The study also highlighted the compound's selectivity over non-cancerous cells, suggesting a favorable therapeutic window .

Pharmacokinetics

Pharmacokinetic studies have been conducted to assess the absorption and metabolism of this compound. In animal models, it was observed that the compound had a relatively low intrinsic clearance when administered orally, indicating potential challenges in achieving therapeutic concentrations through this route. However, intraperitoneal administration significantly increased exposure levels, suggesting that alternative delivery methods may enhance its efficacy .

Pharmacokinetic Profile

The following table summarizes the pharmacokinetic data from studies involving this compound:

Species	Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng/mL*h)
NMRI Mice	PO	10	33	0.50	5700
NMRI Mice	IP	10	830	0.25	66,000
HRN Mice	IP	10	3800	0.50	1,000,000

This table illustrates the differences in absorption and bioavailability between different administration routes .

Q & A

Basic Research Questions

Q. What safety precautions are essential when handling 1-(4-Amino-3,3-difluoropiperidin-1-yl)ethan-1-one in laboratory settings?

• Methodological Guidance :

• Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles. Avoid skin contact and inhalation .

• Ventilation : Work in a fume hood to minimize aerosol exposure.

• First Aid : For skin contact, wash immediately with water for 15 minutes. If inhaled, move to fresh air and seek medical attention if symptoms persist .

• Storage : Keep in a sealed container in a cool, dry, ventilated area away from incompatible substances .

  Note : While specific toxicity data for this compound may vary, structurally similar piperidine derivatives exhibit acute toxicity (oral, dermal, inhalation) . Always consult the latest Safety Data Sheet (SDS) for the exact compound.

Q. What synthetic methodologies are commonly employed to prepare 1-(4-Amino-3,3-difluoropiperidin-1-yl)ethan-1-one?

• Methodological Guidance :

• Step 1 : Start with a piperidine precursor (e.g., 4-amino-3,3-difluoropiperidine).

• Step 2 : Perform N-acylation using acetylating agents (e.g., acetyl chloride or acetic anhydride) in the presence of a base (e.g., triethylamine) .

• Step 3 : Purify via column chromatography or recrystallization.

  Example Reaction :

  Reagent	Catalyst/Solvent	Temperature	Yield*
  Acetyl chloride	Triethylamine/THF	0–25°C	~60–70%
  *Hypothetical data based on analogous acylation reactions .

Q. How is the crystal structure of this compound determined using X-ray diffraction?

• Methodological Guidance :

• Data Collection : Use a single-crystal X-ray diffractometer. Ensure crystal quality (size > 0.1 mm, no cracks).

• Structure Solution : Apply direct methods (e.g., SHELXT) for phase estimation .

• Refinement : Use SHELXL for least-squares refinement, incorporating hydrogen atom positions and thermal displacement parameters .

  Key Parameters :

  • Space group determination (e.g., P2₁/c).
  • R-factor convergence (< 0.05 for high-resolution data) .

Advanced Research Questions

Q. How can contradictions in crystallographic data (e.g., bond lengths, angles) be resolved during refinement?

• Methodological Guidance :

• Twinning Detection : Use SHELXL’s TWIN command to identify and model twinned crystals .

• Constraints/Restraints : Apply geometric restraints for disordered regions (e.g., DFIX for bond lengths).

• Validation Tools : Cross-check with CIF validation reports (e.g., PLATON, checkCIF) .

  Example : Discrepancies in fluorine atom positions may arise due to disorder; partial occupancy modeling or split-site refinement can resolve these .

Q. What experimental strategies optimize synthetic yield and purity for this compound?

• Methodological Guidance :

• Reagent Optimization : Test alternative acylating agents (e.g., propionyl chloride) or solvents (DMF vs. THF).

• Catalyst Screening : Evaluate Lewis acids (e.g., AlCl₃) for enhanced electrophilic acylation .

• In Situ Monitoring : Use TLC or HPLC to track reaction progress and intermediate stability.

  Design of Experiments (DoE) :

  Variable	Range Tested	Impact on Yield
  Temperature	−10°C to 25°C	Higher at 0°C
  Solvent	THF vs. Dichloromethane	THF preferred

Q. How can computational methods predict the biological activity of this compound?

• Methodological Guidance :

• Molecular Docking : Use AutoDock Vina or Schrödinger Suite to simulate binding to target proteins (e.g., kinases).

• ADMET Prediction : Employ SwissADME or pkCSM to estimate pharmacokinetic properties (e.g., solubility, CYP450 interactions) .

• QSAR Modeling : Develop quantitative structure-activity relationships using descriptors like logP, polar surface area .

  Example : Docking studies may reveal interactions with the adenosine A₂A receptor due to the compound’s piperidine and fluorinated motifs .